Cas no 1314755-45-7 (1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine)

• Product Name: 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine
• CAS No: 1314755-45-7
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6293947
• PubChem ID: 117337423
• Update Time: 2025-05-20

1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine
• EN300-1935755
• 1314755-45-7
• 1-[4-fluoro-3-(trifluoromethyl)phenyl]cyclobutan-1-amine

• Inchi： 1S/C11H11F4N/c12-9-3-2-7(10(16)4-1-5-10)6-8(9)11(13,14)15/h2-3,6H,1,4-5,16H2
• InChI Key： CGAGQWKONOJECY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(CCC1)N

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine

Chemical Profile of 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 1314755-45-7)

1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 1314755-45-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional attributes. This compound belongs to the class of cyclobutane derivatives, which are known for their rigid bicyclic framework and potential in modulating biological pathways. The presence of both fluorine and trifluoromethyl substituents in its aromatic ring further enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine features a cyclobutane ring attached to a phenyl group, where the phenyl ring is substituted with a fluorine atom at the 4-position and a trifluoromethyl group at the 3-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be leveraged to interact with biological targets in a selective manner. The fluorine atom, being highly electronegative, can influence the electronic distribution across the molecule, while the trifluoromethyl group introduces steric hindrance and lipophilicity, both of which are crucial factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that incorporate fluorine and trifluoromethyl groups due to their ability to enhance metabolic stability, binding affinity, and overall pharmacokinetic properties. 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine exemplifies this trend, as it combines these advantageous features within a single molecular framework. The cyclobutane core itself is a structurally interesting moiety that has been explored in various drug candidates due to its ability to mimic more complex cyclic structures while maintaining greater synthetic accessibility.

One of the most compelling aspects of 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine is its potential as a building block for more complex molecules. The presence of an amine functional group at the 1-position of the cyclobutane ring provides a site for further derivatization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility makes it an attractive starting point for designing molecules with tailored biological activities. For instance, linking this compound to other scaffolds could yield novel inhibitors or agonists targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, or neurological disorders.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can lead to significant changes in their interactions with biological targets, often enhancing binding affinity and selectivity. 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine is no exception, and its unique combination of substituents suggests that it may exhibit potent activity against certain biological targets. While specific applications have not yet been fully elucidated, preliminary computational studies suggest that this compound could interact with proteins involved in signal transduction pathways or metabolic processes.

The synthesis of 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Key steps in its synthesis likely involve cyclization reactions to form the cyclobutane ring followed by functional group transformations to introduce the fluorine and trifluoromethyl groups at appropriate positions on the phenyl ring. Techniques such as cross-coupling reactions, halogenation followed by metal-mediated coupling, and directed ortho-metalation strategies may all play roles in constructing this molecule efficiently.

As research continues to uncover new therapeutic opportunities, compounds like 1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine are likely to become increasingly important tools for drug discovery and development. Their unique structural features offer a rich foundation for designing molecules with improved pharmacological properties compared to traditional drug candidates. Furthermore, their potential as scaffolds for further chemical modification ensures that they will remain relevant as new synthetic methods and biological insights emerge.

In conclusion,1-4-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amineseems poised to make significant contributions to pharmaceutical research due to its distinctive structural characteristics and potential for further derivatization. Its combination of fluorine and trifluoromethyl substituents on an aromatic ring provides both electronic modulation and steric influence—qualities that are highly valued in modern drug design. As scientists continue to explore new frontiers in medicinal chemistry,this compound will undoubtedly play an important role in shaping future therapeutic strategies.